Cas no 2877685-47-5 (4-[3-(4,4-difluoropiperidine-1-carbonyl)pyrrolidin-1-yl]-6-methoxyquinoline)

• Product Name: 4-[3-(4,4-difluoropiperidine-1-carbonyl)pyrrolidin-1-yl]-6-methoxyquinoline
• CAS No: 2877685-47-5
• MF: C₂₀H₂₃F₂N₃O₂
• MW: 375.412331819534
• CID: 5328857
• PubChem ID: 165435605
• Update Time: 2025-06-15

4-[3-(4,4-difluoropiperidine-1-carbonyl)pyrrolidin-1-yl]-6-methoxyquinoline Chemical and Physical Properties

Names and Identifiers

• AKOS040866072
• 4-[3-(4,4-difluoropiperidine-1-carbonyl)pyrrolidin-1-yl]-6-methoxyquinoline
• 2877685-47-5
• F6752-7091
• (4,4-Difluoro-1-piperidinyl)[1-(6-methoxy-4-quinolinyl)-3-pyrrolidinyl]methanone

• Inchi： 1S/C20H23F2N3O2/c1-27-15-2-3-17-16(12-15)18(4-8-23-17)25-9-5-14(13-25)19(26)24-10-6-20(21,22)7-11-24/h2-4,8,12,14H,5-7,9-11,13H2,1H3
• InChI Key： BPNOOLOUTFWIEP-UHFFFAOYSA-N
• SMILES： C(N1CCC(F)(F)CC1)(C1CCN(C2C3C(N=CC=2)=CC=C(OC)C=3)C1)=O

Computed Properties

• Exact Mass: 375.17583331g/mol
• Monoisotopic Mass: 375.17583331g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 3
• Complexity: 537
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 45.7Ų

Experimental Properties

• Density: 1.31±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 563.3±50.0 °C(Predicted)
• pka: 9.31±0.49(Predicted)

Additional information on 4-[3-(4,4-difluoropiperidine-1-carbonyl)pyrrolidin-1-yl]-6-methoxyquinoline

Comprehensive Overview of 4-[3-(4,4-Difluoropiperidine-1-carbonyl)pyrrolidin-1-yl]-6-methoxyquinoline (CAS No. 2877685-47-5)

The compound 4-[3-(4,4-difluoropiperidine-1-carbonyl)pyrrolidin-1-yl]-6-methoxyquinoline (CAS No. 2877685-47-5) has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and potential therapeutic applications. This quinoline derivative incorporates a difluoropiperidine moiety, which enhances its metabolic stability and binding affinity to biological targets. Researchers are particularly interested in its role as a kinase inhibitor, a class of compounds widely studied for their implications in cancer therapy and inflammatory diseases.

In recent years, the demand for small-molecule inhibitors has surged, driven by advancements in precision medicine. The 4-[3-(4,4-difluoropiperidine-1-carbonyl)pyrrolidin-1-yl]-6-methoxyquinoline scaffold aligns with this trend, offering a promising template for drug discovery. Its pyrrolidine and quinoline segments contribute to its ability to modulate protein-protein interactions, a hot topic in drug design and computational chemistry. This compound's CAS No. 2877685-47-5 is frequently searched in academic databases, reflecting its relevance in structure-activity relationship (SAR) studies.

The difluoropiperidine group in this molecule is noteworthy for its ability to improve pharmacokinetic properties, such as membrane permeability and half-life. This feature is critical for central nervous system (CNS) drug development, a field where fluorine-containing compounds are increasingly explored. Additionally, the 6-methoxyquinoline core is associated with fluorescence properties, making this compound a candidate for bioimaging applications—a growing area of interest in biomedical research.

From a synthetic chemistry perspective, the preparation of 4-[3-(4,4-difluoropiperidine-1-carbonyl)pyrrolidin-1-yl]-6-methoxyquinoline involves multi-step organic transformations, including amide coupling and heterocyclic ring formation. These methods are widely discussed in organic synthesis forums, highlighting the compound's utility as a case study for green chemistry and catalytic processes. Its CAS No. 2877685-47-5 is often referenced in patents, underscoring its commercial potential.

In the context of AI-driven drug discovery, this compound exemplifies how machine learning can predict molecular properties and optimize lead compounds. Searches for "quinoline-based kinase inhibitors" and "fluorinated drug candidates" frequently include references to 2877685-47-5, demonstrating its alignment with industry trends. Furthermore, its potential applications in autoimmune disorders and neurodegenerative diseases make it a subject of ongoing preclinical investigations.

To summarize, 4-[3-(4,4-difluoropiperidine-1-carbonyl)pyrrolidin-1-yl]-6-methoxyquinoline (CAS No. 2877685-47-5) represents a versatile scaffold with broad implications in medicinal chemistry and biotechnology. Its structural complexity and functional diversity position it as a valuable tool for researchers exploring targeted therapies and molecular probes. As the scientific community continues to unravel its mechanisms, this compound is poised to play a pivotal role in next-generation therapeutics.